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Compound of Interest

Compound Name: DL-Isocitric acid trisodium salt

Cat. No.: B032071 Get Quote

An In-depth Technical Guide to DL-Isocitric Acid Trisodium Salt

Introduction
DL-Isocitric acid trisodium salt is the trisodium salt of isocitric acid, a key intermediate in the

central metabolic pathway known as the citric acid cycle (TCA cycle).[1][2][3] As a structural

isomer of citric acid, it plays a pivotal role in cellular energy production and biosynthesis.[4]

This technical guide provides an in-depth overview of DL-Isocitric acid trisodium salt,
including its chemical properties, biochemical significance, and applications in research and

drug development.

Chemical Identity and Properties
DL-Isocitric acid trisodium salt is commercially available, typically as a hydrate.[5] It is a

white to off-white crystalline powder that is readily soluble in water.[1][3][4]

CAS Number: 1637-73-6[1][2][5][6][7]

Chemical Structure:

Molecular Formula: C₆H₅Na₃O₇ (anhydrous basis)[5][6][7]

SMILES: OC(C(O[Na])=O)C(C(O[Na])=O)CC(O[Na])=O[1]

InChI Key: HWMVXEKEEAIYGB-UHFFFAOYNA-K[5][6]
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Physicochemical Properties:

Property Value Source

Molecular Weight
258.07 g/mol (anhydrous

basis)
[5][7]

Melting Point >300 °C [2][4]

Solubility Soluble in water.[3][8] [3][8]

Appearance
White to light yellow solid.[1]

Crystalline powder.[2][3]
[1][2][3]

Purity ≥93%

Biochemical Role and Significance
DL-Isocitric acid trisodium salt is a crucial endogenous metabolite.[1] Its primary role is as

an intermediate in the Tricarboxylic Acid (TCA) cycle, a series of chemical reactions used by all

aerobic organisms to release stored energy.[1][3][4]

Position in the Tricarboxylic Acid (TCA) Cycle
Within the mitochondrial matrix, isocitrate is formed from citrate via the enzyme aconitase. It is

then oxidatively decarboxylated to α-ketoglutarate by the enzyme isocitrate dehydrogenase

(IDH).[9][10][11] This step is a key regulatory point in the TCA cycle and generates the first

molecule of NADH from NAD⁺.
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Fig. 1: Role of Isocitrate in the TCA Cycle.

Substrate for Isocitrate Dehydrogenase (IDH)
DL-Isocitric acid serves as the substrate for isocitrate dehydrogenase (IDH), an enzyme critical

for cellular metabolism.[9] There are three main isoforms of IDH in mammals: IDH1, IDH2, and

IDH3.[9] IDH3 is NAD⁺-dependent and functions in the TCA cycle, while IDH1 (cytosolic) and

IDH2 (mitochondrial) are NADP⁺-dependent and play roles in NADPH production, which is vital

for antioxidant defense.[9][10]

The enzymatic reaction catalyzed by IDH is a two-step process involving the oxidation of

isocitrate to oxalosuccinate, followed by a decarboxylation to yield α-ketoglutarate.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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